molecular formula C15H16O5 B3194441 2-cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic Acid CAS No. 845276-37-1

2-cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic Acid

Cat. No. B3194441
CAS RN: 845276-37-1
M. Wt: 276.28 g/mol
InChI Key: WRCRXEDRLPPYKJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of this compound involves the enantiomeric ring closing metathesis of di-alkenyl derivatives of phenols . This process affords (+)-2-Cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic acid methyl ester, an advanced intermediate of a Dihydrofolate Reductase Inhibitor . The synthesis is carried out using the Grubbs metathesis concept .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C19H22N4O3 . The InChI code for this compound is 1S/C19H22N4O3/c1-24-15-8-11 (7-12-9-22-19 (21)23-18 (12)20)13-5-6-14 (10-3-4-10)26-16 (13)17 (15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3, (H4,20,21,22,23) .


Physical And Chemical Properties Analysis

The compound is a yellow solid . It has a molecular weight of 354.41 .

properties

CAS RN

845276-37-1

Molecular Formula

C15H16O5

Molecular Weight

276.28 g/mol

IUPAC Name

2-cyclopropyl-7,8-dimethoxy-2H-chromene-5-carboxylic acid

InChI

InChI=1S/C15H16O5/c1-18-12-7-10(15(16)17)9-5-6-11(8-3-4-8)20-13(9)14(12)19-2/h5-8,11H,3-4H2,1-2H3,(H,16,17)

InChI Key

WRCRXEDRLPPYKJ-UHFFFAOYSA-N

SMILES

COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)C(=O)O)OC

Canonical SMILES

COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)C(=O)O)OC

Origin of Product

United States

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